Cas no 140899-49-6 (Benzene, 1-isothiocyanato-2-(methylsulfonyl)-)

• Product Name: Benzene, 1-isothiocyanato-2-(methylsulfonyl)-
• CAS No: 140899-49-6
• MF: C₈H₇NO₂S₂
• MW: 213.27667927742
• CID: 1299485
• PubChem ID: 71343413
• Update Time: 2025-04-20

Benzene, 1-isothiocyanato-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isothiocyanato-2-(methylsulfonyl)-
• 1-isothiocyanato-2-methylsulfonylbenzene
• SCHEMBL26116950
• 140899-49-6
• 1-Isothiocyanato-2-(methanesulfonyl)benzene
• DTXSID20770011

• Inchi： 1S/C8H7NO2S2/c1-13(10,11)8-5-3-2-4-7(8)9-6-12/h2-5H,1H3
• InChI Key： YDTSZPPDDYYHDZ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1N=C=S)(=O)=O

Computed Properties

• Exact Mass: 212.99191
• Monoisotopic Mass: 212.99182081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 46.5